(2,3-Dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide

• IUPAC Name: 1-(2,3-dimethoxyphenyl)-N-[(2-methoxyphenyl)methyl]methanamine;hydrobromide
• InChI: InChI=1S/C17H21NO3.BrH/c1-19-15-9-5-4-7-13(15)11-18-12-14-8-6-10-16(20-2)17(14)21-3;/h4-10,18H,11-12H2,1-3H3;1H
• InChI Key: HXUUMUAMKPKFQQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1CNCC2=C(C(=CC=C2)OC)OC.Br
• Molecular Formula: C17H22BrNO3
• Molecular Weight: 368.3 g/mol

Description

(2,3-Dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide, also known as DMBA, is a chemical compound with the CAS Number: 1609407-70-6. It has a molecular weight of 368.27 and its IUPAC name is (2,3-dimethoxyphenyl)-N-(2-methoxybenzyl)methanamine hydrobromide.

Molecular Structure Analysis

The InChI code for (2,3-Dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide is 1S/C17H21NO3.BrH/c1-19-15-9-5-4-7-13(15)11-18-12-14-8-6-10-16(20-2)17(14)21-3;/h4-10,18H,11-12H2,1-3H3;1H. This code provides a unique representation of the molecule’s structure.

Physical And Chemical Properties Analysis

(2,3-Dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide is a solid at room temperature. The compound is stable under normal conditions and should be stored at room temperature.

Scientific Research Applications

Analytical and Forensic Chemistry

• GC–MS and GC–IR Analysis : Studies on N-(methoxybenzyl- and dimethoxybenzyl)-4-bromo-2,5-dimethoxyphenylisopropylamines, which are structurally related to (2,3-Dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide, have shown their potential as novel psychoactive substances. These compounds were synthesized and characterized using gas chromatography-mass spectrometry (GC–MS) and gas chromatography-infrared (GC–IR) techniques, highlighting their significance in forensic chemistry (Abiedalla et al., 2021).
• Characterization of Designer Drugs : Similar compounds have been characterized in seizures by German custom authorities. The study provides analytical data, including mass spectrometric (MS), infrared (IR) spectroscopic, and nuclear magnetic resonance (NMR) spectroscopic data, which are crucial for the identification and control of these substances (Westphal et al., 2016).

Nanotechnology

• Nano-Structured Ceria Synthesis : In the field of nanotechnology, compounds like N,N-bis(2-hydroxybenzyl)alkylamines have been used as ligands for rare earth metal ions, such as cerium(III) ion. This research highlights the application of these compounds in the synthesis of single-phase ceria (CeO2) nanoparticles via thermal decomposition, which is significant for material science and nanotechnology (Veranitisagul et al., 2011).

Organic Chemistry

• Reductive Amination : In organic chemistry, studies on the synthesis of compounds like N-(2-hydroxy-3-methoxybenzyl)-N-p-tolylacetamide demonstrate the application of reductive amination reactions. These reactions showcase the versatility of these compounds in synthesizing a variety of organic molecules (Touchette, 2006).
• Receptor Interaction Profiles : Research into N-2-methoxybenzyl-phenethylamines (NBOMe drugs) provides insights into their pharmacological properties, including receptor binding profiles. This research is relevant for understanding the interactions of similar compounds with biological receptors (Rickli et al., 2015).

Safety and Hazards

For safety information, it’s recommended to refer to the Material Safety Data Sheet (MSDS) for (2,3-Dimethoxybenzyl)(2-methoxybenzyl)amine hydrobromide. The MSDS contains information on the potential hazards (health, fire, reactivity, and environmental) and how to work safely with the chemical product.